4-methyl-N'-{[(1-naphthyloxy)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-naphthalen-1-yloxyacetate
• InChI: InChI=1S/C20H18N2O3/c1-14-9-11-16(12-10-14)20(21)22-25-19(23)13-24-18-8-4-6-15-5-2-3-7-17(15)18/h2-12H,13H2,1H3,(H2,21,22)
• InChI Key: IHMVYSXSZFABHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)COC2=CC=CC3=CC=CC=C32)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)COC2=CC=CC3=CC=CC=C32)/N
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

4-methyl-N'-{[(1-naphthyloxy)acetyl]oxy}benzenecarboximidamide is a chemical compound with a molecular formula of C22H20N2O3. It is commonly referred to as MNBA, and it is used in scientific research for its potential therapeutic properties.

Mechanism of Action

MNBA works by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and matrix metalloproteinase-9 (MMP-9), which are involved in inflammation and tumor growth. MNBA has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects
MNBA has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, which can lead to various diseases such as cancer, cardiovascular disease, and neurodegenerative diseases. MNBA has also been shown to induce apoptosis (programmed cell death) in cancer cells, which can lead to tumor regression.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have potent therapeutic properties. However, MNBA also has limitations. It is not very soluble in water, which can make it difficult to administer in vivo. MNBA also has not been extensively studied in clinical trials, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for MNBA research. One direction is to study its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its potential use in combination with other drugs for cancer treatment. Additionally, further research is needed to establish the safety and efficacy of MNBA in humans.

Synthesis Methods

MNBA is synthesized through a reaction between 4-methylbenzenecarboximidamide and 1-naphthyloxyacetic anhydride. The reaction takes place in the presence of a catalyst and under specific temperature and pressure conditions. The resulting product is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

MNBA has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. MNBA has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.